Cas no 2138507-50-1 (5-2-(1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-2-(1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2138507-50-1
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• CID: 6269392
• PubChem ID: 165475094
• Update Time: 2025-05-19

5-2-(1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-(1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120399
• 5-[2-(1H-pyrazol-1-yl)ethyl]-1,2,4-oxadiazole-3-carboxylic acid
• 2138507-50-1

• Inchi： 1S/C8H8N4O3/c13-8(14)7-10-6(15-11-7)2-5-12-4-1-3-9-12/h1,3-4H,2,5H2,(H,13,14)
• InChI Key： WXRZOAZXUUGPQQ-UHFFFAOYSA-N
• SMILES： O1C(CCN2C=CC=N2)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 208.05964013g/mol
• Monoisotopic Mass: 208.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94Ų

Additional information on 5-2-(1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid

5-(2-(1H-Pyrazol-1-yl)ethyl)-1,2,4-Oxadiazole-3-carboxylic Acid: A Comprehensive Overview

The compound 5-(2-(1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-3-carboxylic acid, with the CAS number 2138507-50-1, has emerged as a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in pharmaceuticals. The molecule's structure incorporates a pyrazole ring and an oxadiazole ring, both of which are known for their stability and reactivity in various chemical environments.

Recent studies have highlighted the potential of this compound as a building block for synthesizing more complex molecules with enhanced pharmacological properties. Researchers have explored its role in the development of antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. The incorporation of the pyrazole group into the molecule has been shown to enhance its ability to interact with biological targets, making it a promising candidate for drug design.

The synthesis of 5-(2-(1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through condensation reactions and the subsequent coupling with the oxadiazole moiety. The optimization of these steps has led to higher yields and improved purity, making the compound more accessible for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 280°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

One of the most exciting developments involving this compound is its application in the field of nanotechnology. Researchers have demonstrated that it can be used as a precursor for synthesizing metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery systems. The ability of this compound to coordinate with metal ions has opened new avenues for its use in materials science.

Moreover, recent computational studies have provided insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule has a conjugated π-system that contributes to its stability and reactivity. These findings have implications for its use in electronic materials and optoelectronic devices.

In conclusion, 5-(2-(1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-3-carboxylic acid is a versatile compound with a wide range of applications in chemistry and materials science. Its unique structure, combined with its favorable physical properties, makes it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.